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Compound of Interest

Compound Name: N-Butylbenzamide

Cat. No.: B1595955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise yet comprehensive guide to the physical properties of N-
Butylbenzamide, a compound of interest in various chemical and pharmaceutical research

domains. The information presented herein is curated to support laboratory work and

theoretical investigations.

Physical and Chemical Properties
N-Butylbenzamide is a chemical compound with the molecular formula C₁₁H₁₅NO[1]. Its

structure consists of a benzamide group where the amine is substituted with a butyl group.

Table 1: Physical Properties of N-Butylbenzamide

Property Value Notes

Melting Point 41-42 °C[2] Also reported as 39–41 °C[3]

Boiling Point 128 °C At a pressure of 0.5 Torr[2]

Molecular Weight 177.24 g/mol

It is important to note that physical properties can vary slightly depending on the isomeric form.

For instance, 4-N-Butylbenzamide has a significantly higher melting point of 127 °C.[4][5]

Similarly, N-tert-Butylbenzamide also has a distinct melting point.
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Experimental Protocols
The determination of the physical properties of N-Butylbenzamide follows standard laboratory

procedures.

Melting Point Determination:

A common method for determining the melting point is using a capillary apparatus, such as the

Büchi SMP-20.[3] In this procedure, a small, powdered sample of the purified compound is

packed into a capillary tube. The tube is then heated in a calibrated apparatus, and the

temperature range over which the substance melts is observed and recorded. The reported

melting points are typically uncorrected for stem exposure.[3]

Recrystallization for Purification:

To obtain accurate physical property measurements, the compound is often purified by

recrystallization. For N-(n-Butyl)benzamide, recrystallization in n-hexane is a documented

method to isolate it as a white solid.[3]

Logical Relationships of Physical States
The physical state of N-Butylbenzamide is a function of temperature. The following diagram

illustrates the transitions between its solid, liquid, and gaseous phases based on its melting

and boiling points.

Solid State
(Below 41-42°C)

Liquid State
(Between 41-42°C and 128°C at 0.5 Torr)

MeltingFreezing

Gaseous State
(Above 128°C at 0.5 Torr)

BoilingCondensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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